Cas no 1805181-04-7 (2-Bromomethyl-4-cyano-3-nitrobenzoic acid)

• Product Name: 2-Bromomethyl-4-cyano-3-nitrobenzoic acid
• CAS No: 1805181-04-7
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4946365
• Update Time: 2025-06-11

2-Bromomethyl-4-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H5BrN2O4/c10-3-7-6(9(13)14)2-1-5(4-11)8(7)12(15)16/h1-2H,3H2,(H,13,14)
• InChI Key： DERQZRSCLYQRGO-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=CC=C(C#N)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 107

Additional information on 2-Bromomethyl-4-cyano-3-nitrobenzoic acid

Introduction to 2-Bromomethyl-4-cyano-3-nitrobenzoic Acid (CAS No. 1805181-04-7)

2-Bromomethyl-4-cyano-3-nitrobenzoic acid (CAS No. 1805181-04-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its bromomethyl, cyano, and nitro functional groups, holds potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 2-Bromomethyl-4-cyano-3-nitrobenzoic acid is C₉H₅BrN₂O₃, and its molecular weight is approximately 265.04 g/mol. The compound's structure features a benzene ring substituted with a bromomethyl group at the 2-position, a cyano group at the 4-position, and a nitro group at the 3-position. These functional groups contribute to the compound's reactivity and potential utility in synthetic chemistry.

In the realm of pharmaceutical research, 2-Bromomethyl-4-cyano-3-nitrobenzoic acid has been explored for its potential as an intermediate in the synthesis of novel drugs. The bromomethyl group can serve as a reactive handle for further functionalization, while the cyano and nitro groups can influence the compound's biological activity and pharmacological properties. Recent studies have highlighted the importance of such multifunctional compounds in the development of new therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry (2022) investigated the use of 2-Bromomethyl-4-cyano-3-nitrobenzoic acid as a key intermediate in the synthesis of a series of antiviral compounds. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of 2-Bromomethyl-4-cyano-3-nitrobenzoic acid in addressing emerging viral threats.

Beyond pharmaceutical applications, 2-Bromomethyl-4-cyano-3-nitrobenzoic acid has also been studied for its use in materials science. The presence of multiple functional groups makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. A study published in Polymer Chemistry (2021) demonstrated that derivatives of this compound could be used to create polymers with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

In addition to its synthetic utility, 2-Bromomethyl-4-cyano-3-nitrobenzoic acid has been investigated for its role in chemical biology research. The compound's ability to undergo various chemical transformations makes it a valuable tool for probing biological systems and understanding molecular interactions. A recent study published in Bioorganic & Medicinal Chemistry Letters (2023) utilized this compound to develop probes for studying protein-protein interactions in living cells. The results showed that these probes could selectively label target proteins with high specificity and minimal cytotoxicity.

The synthesis of 2-Bromomethyl-4-cyano-3-nitrobenzoic acid typically involves multistep reactions starting from readily available starting materials. One common approach involves the bromination of a suitable aryl methyl ketone followed by nitrilation and cyanation steps. The precise conditions for each step are crucial to ensure high yields and purity of the final product. Researchers have reported several optimized synthetic routes that provide efficient access to this valuable compound.

In conclusion, 2-Bromomethyl-4-cyano-3-nitrobenzoic acid (CAS No. 1805181-04-7) is a multifunctional organic compound with broad applications in pharmaceuticals, materials science, and chemical biology. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play a significant role in advancing various scientific fields.